Cas no 1001754-31-9 ((1-Benzyl-1,4-diazepan-6-yl)methanol)

• Product Name: (1-Benzyl-1,4-diazepan-6-yl)methanol
• CAS No: 1001754-31-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 1082871
• PubChem ID: 56924096
• Update Time: 2025-04-20

(1-Benzyl-1,4-diazepan-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-1,4-diazepan-6-yl)methanol
• hexahydro-1-(phenylmethyl)-1H-1,4-Diazepine-6-methanol
• AG-C-78281
• AK-43417
• CTK8A3221
• 1001754-31-9
• AKOS015839371
• DA-19379
• 1-Benzyl 4-tert-butyl 6-(hydroxymethyl)-1,4-diazepane-1,4-dicarboxylate 95+%

• Inchi： 1S/C13H20N2O/c16-11-13-8-14-6-7-15(10-13)9-12-4-2-1-3-5-12/h1-5,13-14,16H,6-11H2
• InChI Key： BQYVRHDXBKLRFX-UHFFFAOYSA-N
• SMILES： OCC1CNCCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.50000
• LogP: 0.96700